Cas no 2172182-20-4 (2-(2-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclopropaneamido}cyclohexyl)acetic acid)

• Product Name: 2-(2-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclopropaneamido}cyclohexyl)acetic acid
• CAS No: 2172182-20-4
• MF: C₂₈H₃₂N₂O₅
• MW: 476.564087867737
• CID: 5777785
• PubChem ID: 165542828
• Update Time: 2025-06-07

2-(2-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclopropaneamido}cyclohexyl)acetic acid Chemical and Physical Properties

Names and Identifiers

• EN300-1498998
• 2-(2-{1-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]cyclopropaneamido}cyclohexyl)acetic acid
• 2172182-20-4
• 2-(2-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclopropaneamido}cyclohexyl)acetic acid

• Inchi： 1S/C28H32N2O5/c31-25(32)15-18-7-1-6-12-24(18)30-26(33)28(13-14-28)17-29-27(34)35-16-23-21-10-4-2-8-19(21)20-9-3-5-11-22(20)23/h2-5,8-11,18,23-24H,1,6-7,12-17H2,(H,29,34)(H,30,33)(H,31,32)
• InChI Key： CGDIAWWLRWLMAG-UHFFFAOYSA-N
• SMILES： O=C(C1(CNC(=O)OCC2C3C=CC=CC=3C3=CC=CC=C23)CC1)NC1CCCCC1CC(=O)O

Computed Properties

• Exact Mass: 476.23112213g/mol
• Monoisotopic Mass: 476.23112213g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 9
• Complexity: 774
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 105Ų

Additional information on 2-(2-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclopropaneamido}cyclohexyl)acetic acid

Introduction to 2-(2-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclopropaneamido}cyclohexyl)acetic acid (CAS No. 2172182-20-4)

2-(2-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclopropaneamido}cyclohexyl)acetic acid, identified by the CAS number 2172182-20-4, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to a class of molecules characterized by its intricate structural framework, which includes a cyclohexyl group, a cyclopropane moiety, and an amino acid derivative linked through a fluorene-based moiety. The presence of these structural elements not only contributes to its unique chemical properties but also opens up diverse possibilities for its biological activity and potential therapeutic applications.

The core structure of 2-(2-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclopropaneamido}cyclohexyl)acetic acid features a fluorene ring substituted with a methoxycarbonyl group, which is a common pharmacophore in drug design due to its ability to enhance binding affinity and metabolic stability. This fluorene derivative is further connected to an amino methylcyclopropane unit, which introduces rigidity into the molecule and can influence its interactions with biological targets. The cyclohexyl group provides additional conformational flexibility, while the acetic acid moiety at one end of the molecule suggests potential for further functionalization or interaction with biological systems.

In recent years, there has been growing interest in the development of novel compounds that can modulate biological pathways associated with diseases such as cancer, inflammation, and neurodegenerative disorders. The structural complexity of 2-(2-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclopropaneamido}cyclohexyl)acetic acid makes it a promising candidate for such applications. Specifically, the fluorene-based moiety has been shown to exhibit properties that are conducive to drug-like characteristics, including favorable solubility, bioavailability, and binding affinity. Additionally, the cyclopropane ring is known to enhance molecular rigidity, which can be advantageous in designing molecules that interact tightly with biological targets.

One of the most compelling aspects of this compound is its potential as a lead structure for the development of new therapeutic agents. The combination of structural elements from different pharmacophoric regions allows for multiple points of interaction with biological targets, which can lead to enhanced efficacy and reduced side effects. For instance, studies have suggested that fluorene derivatives can interact with enzymes and receptors in ways that are beneficial for therapeutic intervention. Similarly, the presence of a cyclohexyl group can influence the conformational dynamics of the molecule, potentially leading to improved binding stability and duration.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the biological activity of complex molecules like 2-(2-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclopropaneamido}cyclohexyl)acetic acid with greater accuracy. These tools have been instrumental in identifying potential binding sites on biological targets and predicting how modifications to the molecule might affect its activity. For example, computational studies have suggested that subtle changes to the fluorene ring or the cyclopropane moiety could significantly enhance binding affinity or alter selectivity profiles. Such insights are crucial for optimizing drug candidates during the early stages of development.

The synthesis of 2-(2-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclopropaneamido}cyclohexyl)acetic acid presents both challenges and opportunities for synthetic chemists. The complex nature of the molecule requires multi-step synthetic routes that often involve protecting group strategies, cross-coupling reactions, and careful control over reaction conditions. However, advances in synthetic methodologies have made it increasingly feasible to construct such intricate structures efficiently. For instance, palladium-catalyzed cross-coupling reactions have become indispensable tools for forming carbon-carbon bonds in complex molecules like this one.

In addition to its potential as a drug lead, 2-(2-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclopropaneamido}cyclohexyl)acetic acid may also find applications in other areas of chemical biology and medicinal chemistry. Its unique structural features make it a valuable tool for studying enzyme mechanisms, receptor interactions, and other fundamental biological processes. By using this compound as a probe molecule, researchers can gain insights into how small molecules interact with biological systems at a molecular level.

The future prospects for 2-(2-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclopropaneamido}cyclohexyl)acetic acid are promising given its structural complexity and potential biological activity. As research continues in this area, it is likely that new synthetic strategies will be developed to optimize this compound further. Additionally, ongoing studies may uncover novel applications for this molecule beyond traditional pharmaceuticals. Whether it serves as a lead structure for new drugs or as a tool for basic research, 2172182-20-4 represents an important contribution to the field of medicinal chemistry.